BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methylthiazole-4-carbothioamide CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylthiazole-4-carbothioamide

Cat. No.: B070578

Technical Guide: 2-Methylthiazole-4-
carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylthiazole-4-carbothioamide is a sulfur and nitrogen-containing heterocyclic
compound belonging to the thiazole class. Thiazole derivatives are of significant interest in
medicinal chemistry due to their diverse and potent biological activities, including antimicrobial,
antifungal, anticancer, and anti-inflammatory properties.[1][2][3][4][5][6] This technical guide
provides a summary of the key chemical properties of 2-Methylthiazole-4-carbothioamide
and presents generalized experimental protocols and potential signaling pathways based on
related thiazole compounds. The information herein is intended to serve as a foundational
resource for researchers investigating this and similar molecules.

Chemical and Physical Properties

The fundamental properties of 2-Methylthiazole-4-carbothioamide are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b070578?utm_src=pdf-interest
https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.mdpi.com/2076-3417/6/1/8
https://www.researchgate.net/publication/229210637_Synthesis_and_biological_activity_of_novel_2-methyl-4-trifluoromethyl-thiazole-5-carboxamide_derivatives
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.9b01245
https://globalresearchonline.net/ijpsrr/v82-1/07.pdf
https://www.mdpi.com/2304-6740/11/5/185
https://pmc.ncbi.nlm.nih.gov/articles/PMC7962134/
https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 174223-29-1 [7]

Molecular Formula C5H6N2S2 [7]

Molecular Weight 158.24 g/mol
2-methyl-1,3-thiazole-4-

IUPAC Name . ] [7]
carbothioamide

Melting Point 201°C [7]

Boiling Point 289.621°C at 760 mmHg [7]

Density 1.376 g/cm3 [7]
DIOPPULTIGEDCB-

InChl Key [7]
UHFFFAOYSA-N

SMILES CC1=NC(=CS1)C(=S)N [7]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Methylthiazole-4-

carbothioamide is not readily available in the reviewed literature, the synthesis of the thiazole

ring is a well-established process in organic chemistry. The Hantzsch thiazole synthesis is a

common method, which involves the condensation of an a-haloketone with a thioamide. For 2-

Methylthiazole-4-carbothioamide, a plausible synthetic route could involve the reaction of a

corresponding a-halocarbonyl compound with thioacetamide, followed by functional group

manipulations to introduce the carbothioamide group at the 4-position.

A general workflow for the synthesis of thiazole derivatives is depicted below.
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General Synthesis Workflow for Thiazole Derivatives

Condensation Reaction
(e.g., Hantzsch Synthesis)
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Caption: Generalized workflow for the synthesis of thiazole derivatives.

Potential Biological Activities and Experimental
Protocols

Thiazole derivatives have been extensively studied for a range of biological activities. While
specific data for 2-Methylthiazole-4-carbothioamide is limited, the following sections outline
potential activities and generalized experimental protocols based on studies of structurally
related compounds.

Anticancer Activity

Many thiazole-containing compounds have demonstrated cytotoxic effects against various
cancer cell lines.[1][8][9]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is a generalized method for assessing the cytotoxic effects of a compound on
cancer cells.

e Cell Culture: Culture human cancer cell lines (e.g., A549 lung cancer, HelLa cervical cancer)
in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the
cells in a humidified incubator at 37°C with 5% CO2.

o Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10° cells/mL and allow
them to adhere for 24 hours.
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» Compound Treatment: Prepare various concentrations of the test compound (e.g., 2-
Methylthiazole-4-carbothioamide) and a positive control (e.g., Staurosporine). Treat the
cells with the compounds for 24-48 hours.

e MTT Assay:

o Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each
well and incubate for 4 hours.

o Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the
formazan crystals.

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate
reader.

o Data Analysis: Calculate the cell viability as a percentage of the control and determine the
IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity

The thiazole scaffold is present in numerous antimicrobial agents.[3][5][9]
Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol is a standard method to determine the lowest concentration of an antimicrobial
agent that inhibits the visible growth of a microorganism.

e Microorganism Preparation: Prepare a standardized inoculum of the test bacteria (e.g.,
Staphylococcus aureus, Escherichia coli) or fungi (e.g., Candida albicans).

o Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well
microtiter plate containing appropriate broth medium.

 Inoculation: Inoculate each well with the prepared microorganism. Include positive
(microorganism with no compound) and negative (broth only) controls.

e Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C
for fungi) for 18-24 hours.
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o MIC Determination: The MIC is the lowest concentration of the compound at which there is
no visible growth of the microorganism.

Potential Signaling Pathways

The precise signaling pathways modulated by 2-Methylthiazole-4-carbothioamide are not yet
elucidated. However, based on the anticancer activities of related thiazole derivatives, it is
plausible that this compound could induce apoptosis (programmed cell death) in cancer cells.
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Caption: A hypothetical pathway for apoptosis induction by a thiazole derivative.
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Conclusion

2-Methylthiazole-4-carbothioamide is a compound with potential for further investigation in
drug discovery, given the established biological activities of the broader thiazole class. This
guide provides foundational chemical data and outlines generalized experimental approaches
for exploring its anticancer and antimicrobial properties. It is crucial to note that the provided
protocols and hypothetical pathways are based on related compounds and would require
specific experimental validation for 2-Methylthiazole-4-carbothioamide. Further research is
warranted to elucidate its precise mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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